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Compound of Interest

Compound Name:
2-(Azetidin-1-yl)ethanamine

dihydrochloride

Cat. No.: B8047081

Get Quote

2-(Azetidin-1-yl)ethanamine Dihydrochloride is a versatile intermediate used in the

synthesis of more complex molecules, particularly in the development of novel therapeutics.[2]

The four-membered azetidine ring imparts a unique conformational rigidity that is attractive for

designing ligands that target specific biological receptors.[1]

Identifier Value Source

Chemical Name
2-(Azetidin-1-yl)ethanamine

Dihydrochloride
ChemScene

Synonym(s)
2-(1-Azetidinyl)ethanamine

2HCl
N/A

CAS Number 1956365-06-2 (representative) [3]

Molecular Formula C₅H₁₄Cl₂N₂ [4]

Molecular Weight 173.08 g/mol [4]

Structure SMILES: Cl.Cl.NCCC1CNC1 [4]
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Physicochemical Property Value Source

Appearance
White to off-white solid;

potentially hygroscopic.
[2]

Purity Typically ≥97% or ≥98% [2][4]

Storage Temperature
Recommended 2-8°C, sealed

in a dry environment.
[4]

Solubility
Enhanced solubility in aqueous

solutions due to the salt form.
[2]

Section 2: Comprehensive Hazard Analysis
While a specific, complete SDS for this exact CAS number is not publicly available, a robust

hazard profile can be constructed by analyzing data from the free base, structurally similar

amine hydrochlorides, and related azetidine compounds. The primary hazards are associated

with irritation, sensitization, and acute oral toxicity.[5][6]

GHS Classification Hazard Statement
Precautionary Statement

Examples

Acute Oral Toxicity, Category 4 H302: Harmful if swallowed P270, P301+P312, P330

Skin Corrosion/Irritation,

Category 2
H315: Causes skin irritation

P280, P302+P352,

P332+P313

Serious Eye Damage/Irritation,

Category 2

H319: Causes serious eye

irritation

P280, P305+P351+P338,

P337+P313

Specific Target Organ Toxicity

(Single Exposure), Category 3

H335: May cause respiratory

irritation
P261, P271, P304+P340

Mechanistic Insights & Toxicological Considerations:

The toxicity of certain azetidine-containing molecules stems from their ability to act as mimics

of the amino acid proline.[7] For example, azetidine-2-carboxylic acid can be misincorporated

into newly synthesized proteins, leading to misfolded proteins and triggering a global stress
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response.[8] While direct evidence for this mechanism is not available for 2-(Azetidin-1-

yl)ethanamine, researchers should be aware of this potential pathway of toxicity inherent to

some azetidine derivatives. General studies on other azetidine derivatives have classified them

as having moderate toxicity.[9]

Caption: Primary hazard pathways for 2-(Azetidin-1-yl)ethanamine 2HCl.

Section 3: The Critical Challenge of Hygroscopicity:
Handling and Storage Protocols
The dihydrochloride salt form makes this compound susceptible to hygroscopicity—the

tendency to absorb moisture from the air.[10] Improper handling of hygroscopic materials is a

critical source of experimental error and potential degradation.[10][11] Absorbed water

increases the measured mass, leading to inaccurately prepared solutions of lower-than-

intended concentration.[10] Furthermore, moisture can promote clumping, making the powder

difficult to handle, and may lead to chemical degradation over time.[10]

Experimental Protocol: Weighing and Preparing
Solutions
This protocol outlines the best practices for handling a hygroscopic solid to maintain its

integrity.[10]

Ideal Method (Dry Atmosphere)

Preparation: Transfer the required amount of the compound, along with spatulas and

weighing vessels, into a glovebox or glove bag with a dry, inert atmosphere (e.g., nitrogen or

argon).

Equilibration: Allow the compound container to equilibrate to the ambient temperature of the

glovebox before opening to prevent condensation.

Weighing: Place a weighing boat on a tared analytical balance inside the glovebox. Quickly

transfer the desired amount of powder to the boat and record the weight.

Sealing: Securely close the primary container of the compound immediately after dispensing.
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Dissolution: Transfer the weighed powder into a volumetric flask and dissolve it in the

appropriate anhydrous solvent, all within the inert atmosphere.

Storage: If not for immediate use, store the prepared stock solution in a tightly sealed

container, protected from light, at the recommended temperature.[10]

Alternative Method (Low-Humidity Environment)

If a glovebox is unavailable, the following procedure minimizes moisture exposure:

Preparation: Work in an area with the lowest possible humidity. Have all equipment (spatula,

weighing boat, volumetric flask with solvent) ready and within immediate reach.

Weighing: Tare a weighing boat on the balance. Minimize the time the primary container is

open by working quickly and decisively.

Dispensing: Open the container, remove the desired amount of powder, and place it on the

weighing boat.

Sealing: Immediately and securely close the compound's container.[10]

Dissolution: Promptly transfer the weighed powder to the volumetric flask and proceed with

dissolution.

Best Practice: To avoid repeatedly opening the main container, consider aliquoting the

powder into smaller, single-use vials under a dry atmosphere for long-term storage.[10]
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Caption: Decision workflow for handling hygroscopic compounds.
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Section 4: Exposure Control and Personal
Protective Equipment (PPE)
Engineering controls and appropriate PPE are essential to minimize exposure.

Engineering Controls: Use in a well-ventilated area. A chemical fume hood is recommended

for all weighing and solution preparation steps to keep airborne levels to a minimum.[12]

Hygiene Measures: Wash hands thoroughly after handling and before eating, drinking, or

smoking. Contaminated clothing should be removed and washed before reuse.[5][12]

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or ANSI Z87.1.

Protects against splashes and

airborne dust particles causing

serious eye irritation.[12]

Hand Protection

Handle with compatible

chemical-resistant gloves (e.g.,

nitrile rubber).

Prevents skin contact which

can cause irritation.[12]

Skin and Body Protection

Lab coat. Choose body

protection according to the

amount and concentration of

the substance.

Minimizes the risk of accidental

skin contact.[12]

Respiratory Protection

Not required for normal

handling with adequate

ventilation. Use a

NIOSH/MSHA-approved

respirator if dust is generated

and ventilation is inadequate.

Protects against inhalation of

dust which may cause

respiratory tract irritation.[12]

Section 5: Emergency and First-Aid Procedures
Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult or stops, provide artificial respiration.

Seek medical attention.[12][13]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. If skin

irritation occurs, get medical advice.[12][13]

Eye Contact

Rinse cautiously and thoroughly with water for

at least 15 minutes, also under the eyelids.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.[5][14]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.[12][13]

Spill and Fire Management
Small Spill: Carefully sweep up the solid material, avoiding dust formation. Place in a

suitable, closed container for disposal.[12]

Large Spill: Evacuate the area. Wear appropriate PPE. Sweep or shovel the material into

suitable containers for disposal. Prevent the product from entering drains.[12]

Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[13] Firefighters

should wear self-contained breathing apparatus (SCBA) and full protective gear.[12]

Hazardous decomposition products under fire conditions include oxides of carbon (CO, CO₂)

and nitrogen (NOx).[12]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

1. Move to Fresh Air
2. Get Medical Attention

1. Wash with Soap & Water
2. Remove Contaminated Clothing

1. Rinse with Water (15+ min)
2. Remove Contacts

3. Get Immediate Medical Attention

1. Rinse Mouth (Do NOT Induce Vomiting)
2. Get Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision tree for first-aid response to exposure.

Section 6: Stability, Reactivity, and Disposal
Chemical Stability: The compound is stable under recommended storage conditions (cool,

dry, tightly sealed).[12] Hygroscopic nature requires protection from moisture.[14]

Materials to Avoid: Keep away from strong oxidizing agents and strong acids to prevent

vigorous reactions.[12]

Hazardous Decomposition Products: Thermal decomposition can produce toxic fumes,

including carbon oxides and nitrogen oxides.[12]

Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations. Do not allow the chemical to enter drains or waterways.

[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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